Cas no 203645-65-2 (Phen-2,3,4,5-d4-ol-d,6-(methyl-d3)- (9CI))

• Product Name: Phen-2,3,4,5-d4-ol-d,6-(methyl-d3)- (9CI)
• CAS No: 203645-65-2
• MF: C₇H₈O
• MW: 116.18711566925
• MDL: MFCD00145023
• CID: 253687
• Update Time: 2025-04-19

Phen-2,3,4,5-d4-ol-d,6-(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phen-2,3,4,5-d4-ol-d,6-(methyl-d3)- (9CI)
• 1,2,3,4-tetradeuterio-5-deuteriooxy-6-(trideuteriomethyl)benzene
• o-Cresol-d8
• Phenol-2,4,6-d3, OD
• 2-Methylphenol-d8
• Phenol-2,4,6-d3, OD1000µg

• MDL： MFCD00145023
• Inchi： 1S/C7H8O/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3/i1D3,2D,3D,4D,5D/hD
• InChI Key： QWVGKYWNOKOFNN-IWRLGKISSA-N
• SMILES： O([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 116.10800
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.126 g/mL at 25 °C(lit.)
• Melting Point: 32-34 °C(lit.)
• Boiling Point: 191 °C(lit.)
• Flash Point: 178 °F
• Refractive Index: n20/D 1.543(lit.)
• PSA: 20.23000
• LogP: 1.70060
• Solubility: Not determined

Phen-2,3,4,5-d4-ol-d,6-(methyl-d3)- (9CI) Security Information

• Hazardous Material transportation number：UN 3455 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 24/25-34
• Safety Instruction： S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R24/25; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols